2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, 95%

• IUPAC Name: methyl 3-(4-cyano-3-hydroxyphenyl)-5-fluorobenzoate
• InChI: InChI=1S/C15H10FNO3/c1-20-15(19)12-4-11(5-13(16)6-12)9-2-3-10(8-17)14(18)7-9/h2-7,18H,1H3
• InChI Key: HXRRZWWUWLHTOW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)C2=CC(=C(C=C2)C#N)O)F
• Molecular Formula: C15H10FNO3
• DSSTOX Substance ID: DTXSID50684935
• Molecular Weight: 271.24 g/mol
• CAS RN: 1261975-83-0

Description

2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) is a synthetic chemical compound commonly used in laboratory experiments and scientific research. It is a white crystalline solid, soluble in organic solvents and slightly soluble in water. The compound is a derivative of phenol and has a molecular weight of approximately 280.7 g/mol. It has a melting point of around 100-105°C and a boiling point of around 250-255°C.

Scientific Research Applications

2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) is used in a variety of scientific research applications. It is commonly used as a reagent in organic synthesis, as a catalyst in the synthesis of heterocyclic compounds, and as a ligand in the synthesis of coordination complexes. It can also be used as a starting material for the synthesis of pharmaceuticals and other organic compounds.

Mechanism of Action

2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) is believed to act as a Lewis acid, a type of acid that can accept electrons from other molecules. This allows it to form complexes with other molecules and catalyze certain reactions. It is also believed to act as a nucleophile, a type of molecule that can donate electrons to other molecules. This allows it to react with other molecules and form new compounds.
Biochemical and Physiological Effects
2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) is not known to have any significant biochemical or physiological effects. It is not known to be toxic or to interact with any human proteins or enzymes. In laboratory experiments, it has been found to be non-toxic and non-irritating to skin and eyes.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) has several advantages for laboratory experiments. It is relatively cheap and easy to obtain, and it is stable and non-toxic. It is also soluble in a variety of organic solvents, allowing it to be used in a variety of reactions. However, it can be difficult to purify, and it can react with some compounds to form undesired products.

Future Directions

Future research on 2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) could focus on its use as a catalyst for the synthesis of new molecules, its use as a starting material for the synthesis of pharmaceuticals, and its potential applications in biochemistry and medicine. Additionally, further research could investigate its potential toxicity and interactions with human proteins or enzymes. Finally, research could also explore ways to improve its purification and to reduce the formation of undesired products during reactions.

Synthesis Methods

2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol (95%) can be synthesized in a two-step process. The first step involves the reaction of 5-methoxycarbonylphenol with 3-fluorophenyl isocyanide in the presence of a base catalyst such as sodium hydroxide. This reaction produces the desired product, 2-cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol, in a yield of approximately 95%. The second step involves the purification of the crude product using recrystallization.